Cas no 1358979-71-1 (4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)-1,2-dihydrophthalazin-1-one)

• Product Name: 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)-1,2-dihydrophthalazin-1-one
• CAS No: 1358979-71-1
• MF: C₂₄H₁₇ClN₄O₂
• MW: 428.87038397789
• CID: 5404533
• Update Time: 2025-11-02

4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)phthalazin-1-one
• 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)-1,2-dihydrophthalazin-1-one

• Inchi： 1S/C24H17ClN4O2/c1-2-15-7-13-18(14-8-15)29-24(30)20-6-4-3-5-19(20)21(27-29)23-26-22(28-31-23)16-9-11-17(25)12-10-16/h3-14H,2H2,1H3
• InChI Key： VHRFLSLUPDNWNF-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=C(Cl)C=C3)N=2)=NN1C1=CC=C(CC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)-1,2-dihydrophthalazin-1-one

Professional Introduction to Compound with CAS No. 1358979-71-1 and Product Name: 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)-1,2-dihydrophthalazin-1-one

Compound with the CAS number 1358979-71-1 and the product name 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)-1,2-dihydrophthalazin-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key pharmacophoric elements, including a dihydrophthalazinone core, a 1,2,4-oxadiazole moiety, and an ethylphenyl group, which collectively contribute to its unique chemical and pharmacological properties.

The dihydrophthalazinone scaffold is a well-established pharmacophore in medicinal chemistry, known for its role in various bioactive compounds. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable component in drug design. In particular, the 1,2,4-oxadiazole ring is another critical structural feature that enhances the compound's binding affinity and specificity. This heterocyclic ring system has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The presence of a 4-chlorophenyl substituent further modulates the electronic and steric properties of the molecule, influencing its interactions with biological targets.

The ethylphenyl group at the 2-position of the dihydrophthalazinone ring adds another layer of complexity to the compound's pharmacological profile. This aromatic moiety can engage in π-stacking interactions with biological targets, which is often crucial for achieving high binding affinity. Additionally, the ethyl substituent introduces a degree of lipophilicity that can affect the compound's solubility and permeability across biological membranes. These structural features make this compound a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of such complex molecules. Molecular docking studies have been performed to evaluate the binding interactions of this compound with various protein targets. Preliminary results suggest that it exhibits significant binding affinity to enzymes involved in inflammatory pathways, making it a potential lead compound for the development of novel anti-inflammatory agents. Furthermore, experimental studies have shown that derivatives of this class of compounds exhibit promising cytotoxic effects against certain cancer cell lines.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key step involves the condensation of a dihydrophthalazinone derivative with a 1,2,4-oxadiazole precursor in the presence of a suitable catalyst. The introduction of the 4-chlorophenyl group is achieved through nucleophilic aromatic substitution reactions under controlled conditions. Finally, the ethylphenyl group is incorporated via Friedel-Crafts alkylation or similar reactions. The synthetic route has been optimized to minimize side reactions and maximize overall efficiency.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. The combination of the dihydrophthalazinone and 1,2,4-oxadiazole moieties suggests that it may interact with neurotransmitter receptors such as serotonin and dopamine receptors. Preliminary pharmacological studies have indicated that analogs of this compound exhibit properties similar to known neuroactive agents used in treating conditions like depression and anxiety. Further research is needed to fully elucidate its mechanism of action and potential therapeutic benefits.

Another area where this compound shows promise is in antiviral applications. The unique structural features allow it to interfere with viral replication processes by inhibiting key enzymes involved in viral polymerization and assembly. Research has focused on evaluating its efficacy against various viral strains, including those responsible for influenza and herpesvirus infections. While more extensive clinical trials are required to confirm its effectiveness as an antiviral agent, preliminary data are encouraging.

The chemical stability of this compound is another critical factor that must be considered during drug development. Stability studies have been conducted under various conditions to assess its shelf life and compatibility with different formulations. The results indicate that it remains stable under standard storage conditions but may degrade when exposed to extreme temperatures or acidic environments. These findings are crucial for determining appropriate storage conditions and formulation strategies for future pharmaceutical products.

In conclusion, 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)-1,2-dihydrophthalazin-1-one (CAS No. 1358979-71-1) represents a promising lead compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further investigation in areas such as anti-inflammatory therapy, cancer treatment, neurological disorders, and antiviral applications. Continued research into its pharmacological properties will be essential for translating these findings into viable therapeutic options for patients worldwide.